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Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of 3-methylpyridine-2-carboximidohydrazide, a
heterocyclic compound with significant potential in medicinal chemistry and materials science.
We will delve into its precise chemical identity, including its IUPAC nomenclature, and present a
technically grounded overview of its synthesis, physicochemical properties, and prospective
applications. The methodologies and mechanistic insights are supported by authoritative
references to ensure scientific integrity.

IUPAC Nomenclature and Structural Elucidation

The compound commonly referred to as 3-methyl-pyridine-2-carboxamidrazone is more
formally and accurately named according to IUPAC nomenclature guidelines.

Preferred IUPAC Name (PIN)

The preferred IUPAC name for the structure is 3-methylpyridine-2-carboximidohydrazide.

This name is derived from the following structural components:
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e Pyridine: The core is a six-membered aromatic heterocycle containing one nitrogen atom.
The numbering of the ring atoms begins at the nitrogen.[1][2]

o 3-Methyl: A methyl group is substituted at the third position of the pyridine ring.[3]

o 2-Carboximidohydrazide: This functional group, attached to the second position of the
pyridine ring, is a derivative of a carboxylic acid where the hydroxyl group is replaced by a
hydrazinyl group (-NHNH2) and the carbonyl oxygen is replaced by an imino group (=NH).
However, a more precise interpretation based on the common name "carboxamidrazone™
suggests a derivative of a carboxamide where the carbonyl oxygen is replaced by a
hydrazono group (=N-NH2). This leads to the carboximidohydrazide functional group, -C(=N-
NH2)NH2.

Structural Diagram

Figure 1: Chemical structure of 3-methylpyridine-2-carboximidohydrazide.

Physicochemical Properties

While experimental data for 3-methylpyridine-2-carboximidohydrazide is not widely available,
its properties can be predicted based on its structural components.
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Property

Predicted
Value/Characteristic

Rationale

Based on atom count from the

Molecular Formula C7H10N4
structure.
Calculated from the molecular
Molar Mass 150.18 g/mol
formula.
] ) Similar to other complex
Likely a solid at room o
Appearance hydrazones and pyridine
temperature. o
derivatives.[4]
Expected to be soluble in polar  The pyridine nitrogen and the
Solubility organic solvents. Limited hydrazide group can form
solubility in water. hydrogen bonds.
The pyridine ring nitrogen has
. a lone pair of electrons.[3] The
Basicity A weak base.

exocyclic nitrogen atoms also

contribute to basicity.

Synthesis Pathway

A plausible synthetic route to 3-methylpyridine-2-carboximidohydrazide can be designed

starting from commercially available precursors. The following multi-step synthesis is proposed

based on established organic chemistry principles.

Overall Synthesis Workflow

e ) e ——

Click to download full resolution via product page

Figure 2: Proposed synthetic workflow for 3-methylpyridine-2-carboximidohydrazide.

Step-by-Step Experimental Protocol
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Step 1: Synthesis of 3-Methylpyridine-2-carbonitrile

This initial step involves the ammoxidation of 3-methylpyridine.

e Reactants: 3-methylpyridine, ammonia, and an oxygen source (e.g., air).

o Catalyst: A mixed metal oxide catalyst, typically based on vanadium and molybdenum.
e Procedure:

o A gaseous mixture of 3-methylpyridine, ammonia, and air is passed over a heated catalyst
bed.

o The reaction is typically carried out at elevated temperatures (350-450 °C).

o The product, 3-cyanopyridine (also known as 3-methylpyridine-2-carbonitrile), is
condensed and purified by distillation or crystallization.[3]

o Causality: The ammoxidation process combines oxidation and amination in a single step,
providing an efficient route to the nitrile from the methyl group.[3]

Step 2: Synthesis of Methyl 3-methylpyridine-2-imidate hydrochloride (Pinner Reaction
Intermediate)

o Reactants: 3-Methylpyridine-2-carbonitrile, anhydrous methanol, and dry hydrogen chloride
gas.

e Procedure:

o Suspend 3-methylpyridine-2-carbonitrile in an excess of anhydrous methanol in a flask
equipped with a gas inlet tube and a drying tube.

o Cool the mixture in an ice bath.
o Bubble dry hydrogen chloride gas through the stirred solution until saturation.

o Seal the flask and allow it to stand at a low temperature (e.g., 0-5 °C) for 24-48 hours.
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o The product, the imidate hydrochloride salt, will precipitate. Collect the solid by filtration,
wash with cold, dry diethyl ether, and dry under vacuum.

o Causality: The Pinner reaction is a classic method for converting nitriles into imidates. The
acidic conditions activate the nitrile towards nucleophilic attack by the alcohol.

Step 3: Synthesis of 3-Methylpyridine-2-carboximidohydrazide
o Reactants: Methyl 3-methylpyridine-2-imidate hydrochloride and hydrazine hydrate.
e Procedure:

o Dissolve the methyl 3-methylpyridine-2-imidate hydrochloride from the previous step in a
suitable anhydrous solvent, such as ethanol.

o Cool the solution in an ice bath.
o Slowly add a stoichiometric amount of hydrazine hydrate to the stirred solution.

o After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.
o The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Upon completion, the solvent can be removed under reduced pressure. The resulting
crude product can be purified by recrystallization from an appropriate solvent system (e.g.,
ethanol/ether).

o Causality: Hydrazine is a potent nucleophile that readily displaces the methoxy group of the
imidate to form the desired carboximidohydrazide.

Potential Applications

The structural motifs within 3-methylpyridine-2-carboximidohydrazide, namely the pyridine ring
and the carboximidohydrazide group, suggest a range of potential applications in drug
development and materials science.

Medicinal Chemistry
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e Enzyme Inhibition: The pyridine ring is a common feature in many biologically active
compounds.[2] The carboximidohydrazide moiety can act as a chelating agent for metal ions
within enzyme active sites. This makes the compound a candidate for screening as an
inhibitor of metalloenzymes.

» Antimicrobial and Antiviral Agents: Hydrazone derivatives have shown a broad spectrum of
biological activities, including antimicrobial and antiviral properties.[4] The combination of the
pyridine and hydrazone-like functionalities may lead to synergistic effects.

Coordination Chemistry and Materials Science

o Ligand for Metal Complexes: The nitrogen atoms in the pyridine ring and the
carboximidohydrazide group can act as donor atoms, allowing the molecule to function as a
ligand in the formation of coordination complexes with various metal ions. These complexes
may exhibit interesting magnetic, optical, or catalytic properties.

Conclusion

3-Methylpyridine-2-carboximidohydrazide is a compound with a well-defined structure based on
IUPAC nomenclature principles. While detailed experimental data on this specific molecule is
sparse, its synthesis is achievable through established chemical transformations. Its structural
features suggest promising avenues for research in medicinal chemistry as a potential enzyme
inhibitor and in materials science as a versatile ligand. Further investigation into the synthesis,
characterization, and biological evaluation of this compound is warranted to fully explore its
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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